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Compound of Interest

Compound Name:
(2R,5r)-5-methyl-2-

phenylmorpholine

CAS No.: 954214-46-1

Cat. No.: B11745313

Get Quote

An In-Depth Technical Guide to 5-methyl-2-phenylmorpholine

Abstract
This technical guide provides a comprehensive overview of 5-methyl-2-phenylmorpholine, a

substituted phenylmorpholine and structural isomer of the well-known stimulant phenmetrazine.

While sharing a common chemical scaffold with historical anorectics and modern designer

drugs, 5-methyl-2-phenylmorpholine (also known as isophenmetrazine) possesses a distinct

substitution pattern that may influence its pharmacological profile.[1][2] This document

consolidates available data on its chemical identifiers, physicochemical properties, synthesis,

putative mechanism of action, analytical characterization methods, and key safety

considerations inferred from structurally related compounds. It is intended as a core reference

for researchers, chemists, and drug development professionals engaged in the study of novel

psychoactive compounds and monoamine transporter ligands.
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Core Chemical Identification & Physicochemical
Properties
Precise identification of 5-methyl-2-phenylmorpholine is complicated by the existence of

multiple stereoisomers arising from chiral centers at the C2 and C5 positions of the morpholine

ring. The literature and chemical supplier catalogs may list different CAS numbers for specific

enantiomers or diastereomers.[3][4][5] It is critical for researchers to specify the exact

stereochemistry when reporting findings.

Chemical Identifiers
The following table summarizes the key identifiers for 5-methyl-2-phenylmorpholine and its

common stereoisomers.
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Identifier Value Source(s)

Common Name
5-methyl-2-phenylmorpholine;

Isophenmetrazine
[2][6]

Molecular Formula C₁₁H₁₅NO [6][7]

Molecular Weight 177.24 g/mol [7]

CAS Number (unspecified) 80123-66-6 [2][6]

CAS Number ((2R,5R)-isomer) 1349828-96-1 [3][5]

CAS Number ((5R)-isomer) 1957130-62-9 [4]

PubChem CID ((5S)-isomer) 67471252 [7]

IUPAC Name ((5S)-isomer)
(5S)-5-methyl-2-

phenylmorpholine
[7]

InChI ((5S)-isomer)

InChI=1S/C11H15NO/c1-9-8-

13-11(7-12-9)10-5-3-2-4-6-

10/h2-6,9,11-12H,7-

8H2,1H3/t9-,11?/m0/s1

[7]

InChIKey ((5S)-isomer)
LQHGEOIBMBXJGV-

FTNKSUMCSA-N
[7]

Canonical SMILES ((5S)-

isomer)

C[C@H]1COC(CN1)C2=CC=C

C=C2
[7]

Physicochemical Properties
Quantitative physical data for 5-methyl-2-phenylmorpholine is not extensively published. The

properties listed below are computed or inferred from available data for its isomers and parent

structure.
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Property Value Source

XLogP3 1.4 [7]

Topological Polar Surface Area 21.3 Å² [7]

Hydrogen Bond Donors 1 [7]

Hydrogen Bond Acceptors 2 [7]

Appearance White powder or colorless oil [8]

Storage Temperature 2-8°C, sealed in dry conditions [3][9]

Synthesis and Stereochemical Considerations
The synthesis of substituted phenylmorpholines is well-documented in the chemical literature.

[10] A general and plausible pathway for the synthesis of 5-methyl-2-phenylmorpholine involves

the cyclization of an appropriate amino alcohol with a phenyl-epoxide or a related precursor.

The choice of starting materials is critical for establishing the substitution pattern and presents

an opportunity for stereocontrol.

Representative Synthetic Workflow
The following diagram illustrates a conceptual workflow for the synthesis of a 2,5-disubstituted

morpholine scaffold.
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Starting Materials

Reaction & Cyclization

Purification

Final Product

Styrene Oxide
(1-phenyl-1,2-epoxyethane)

Nucleophilic Ring Opening
(Addition of Amine to Epoxide)

1-Aminopropan-2-ol

Intramolecular Cyclization
(Acid-catalyzed dehydration)

Intermediate:
2-((1-hydroxypropan-2-yl)amino)

-1-phenylethan-1-ol

Crude Product
(Mixture of stereoisomers)

Chromatography / Distillation

Purified 5-methyl-2-phenylmorpholine

Click to download full resolution via product page

Caption: Conceptual synthesis of 5-methyl-2-phenylmorpholine.
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Exemplary Synthesis Protocol
This protocol is an adaptation based on general methods for synthesizing substituted

morpholines and should be considered a representative example.[10][11]

Step 1: Intermediate Formation: In a round-bottom flask equipped with a reflux condenser,

dissolve 1-aminopropan-2-ol (1.1 equivalents) in a suitable solvent such as ethanol.

Step 2: Ring Opening: Add styrene oxide (1.0 equivalent) dropwise to the solution at room

temperature. Stir the mixture for 24-48 hours. The reaction progress can be monitored by

Thin Layer Chromatography (TLC).

Step 3: Cyclization: After the initial reaction is complete, slowly add concentrated sulfuric

acid (or another strong acid catalyst) to the mixture. Heat the reaction to reflux for 4-6 hours

to induce dehydration and intramolecular cyclization.

Step 4: Work-up: Cool the reaction mixture to room temperature and neutralize with a

saturated solution of sodium bicarbonate. Extract the aqueous layer with a suitable organic

solvent (e.g., dichloromethane or ethyl acetate).

Step 5: Purification: Combine the organic extracts, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure. The resulting crude product can be purified

via vacuum distillation or flash column chromatography on silica gel to yield the final product.

Causality Note: The use of racemic 1-aminopropan-2-ol and styrene oxide will result in a

mixture of all four possible stereoisomers. Enantiomerically pure starting materials would be

required for a stereoselective synthesis, a strategy employed in the creation of related chiral

scaffolds.[12]

Pharmacological Profile and Mechanism of Action
5-methyl-2-phenylmorpholine belongs to the class of substituted phenylmorpholines, which are

known to act as sympathomimetic stimulants primarily by modulating monoamine

neurotransmitter levels.[1][2] Their mechanism is distinct from many other stimulants, focusing

on neurotransmitter release rather than solely reuptake inhibition.

Mechanism of Action: Monoamine Releaser
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The primary pharmacological action of phenmetrazine analogs is to function as substrate-type

releasers at monoamine transporters.[10] These compounds are transported into the

presynaptic neuron by the dopamine (DAT), norepinephrine (NET), and serotonin (SERT)

transporters. Once inside, they disrupt the vesicular storage of neurotransmitters and reverse

the direction of transporter flux, causing a significant efflux of dopamine, norepinephrine, and

serotonin into the synaptic cleft.[13]
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Caption: Monoamine release by 5-methyl-2-phenylmorpholine.

Putative Receptor Activity
While formal, peer-reviewed pharmacological data is scarce, preliminary information from

research chemical communities suggests a potent releasing profile for the (2S,5S)-isomer.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 15 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7316143/
https://www.toxno.com.au/toxins/substance_id_8782.html
https://www.benchchem.com/product/b11745313/docs?utm_src=pdf-body-img#5-methyl-2-phenylmorpholine-cas-number-and-identifiers
https://www.reddit.com/r/researchchemicals/comments/2yo4ah/2s5s5methyl2phenylmorpholine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11745313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Action Affinity (nM)

Dopamine Transporter (DAT) Release 212

Norepinephrine Transporter

(NET)
Release 79

Serotonin Transporter (SERT) Release 107

(Data sourced from a public

forum and should be

considered preliminary).[14]

Expert Insight: The notable serotonin releasing activity (SERT affinity of 107 nM) is significant.

[14] Unlike phenmetrazine, which is primarily a norepinephrine-dopamine releaser, a strong

serotonergic component suggests that 5-methyl-2-phenylmorpholine may have a mixed

stimulant-entactogen profile, potentially sharing properties with compounds like MDMA.[10]

This differentiates it from its more well-known 3-methyl isomer and is a critical consideration for

researchers.

Analytical Characterization
The unambiguous identification and quantification of 5-methyl-2-phenylmorpholine require

robust analytical techniques. The methods used for other phenmetrazine analogs are directly

applicable.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a gold-standard technique for the identification of volatile and semi-volatile

compounds like phenylmorpholines.

Protocol: Sample Preparation & Analysis[8]

Preparation: Prepare a 1-4 mg/mL solution of the analyte in a suitable solvent like

chloroform or methanol. For samples in a complex matrix, a base extraction (e.g., with

sodium carbonate solution) into an organic solvent may be necessary.

Injection: Inject 1 µL into the GC system using a split injection mode (e.g., 25:1).
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Chromatography:

Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.

Carrier Gas: Helium at a constant flow of 1.2-1.5 mL/min.

Oven Program: Initial temperature of 170°C for 1 min, ramp at 18°C/min to 293°C, hold

for 6 min.

Injector Temperature: 280°C.

Mass Spectrometry:

Ionization: Electron Impact (EI) at 70 eV.

Scan Range: 30-550 amu.

Expected Fragmentation: Key fragments would likely correspond to the tropylium cation

(m/z 91), the phenylmethylidene-morpholine fragment (m/z 104/105), and fragments

resulting from the cleavage of the morpholine ring.

High-Performance Liquid Chromatography-Time of
Flight (HPLC-TOF)
HPLC coupled with a high-resolution mass spectrometer like TOF is ideal for analyzing less

volatile samples or for achieving higher mass accuracy.

Protocol: HPLC-TOF Analysis

Column: C18 reverse-phase column (e.g., Zorbax Eclipse XDB-C18, 50 x 4.6 mm, 1.8

µm).

Mobile Phase A: 0.1% formic acid and 1mM ammonium formate in water.

Mobile Phase B: 0.1% formic acid in methanol.

Gradient: A typical gradient would start at 5% B, ramp up to 100% B over several minutes,

hold, and then re-equilibrate.
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Flow Rate: 0.5 - 1.0 mL/min.

Detection (TOF-MS):

Ionization: Electrospray Ionization (ESI), positive mode.

Scan Range: 80-1000 amu.

Data Acquisition: Accurate mass data allows for the determination of the elemental

composition of the parent ion ([M+H]⁺) and its fragments.

Safety and Toxicology
No specific toxicological studies for 5-methyl-2-phenylmorpholine have been published.

Therefore, a risk assessment must be inferred from data on structurally related compounds.

Inferred Hazards from Analogs
Phenylmorpholine Class: The parent compound, phenmetrazine, was withdrawn from

medical use due to its high potential for abuse and addiction.[1] Acute overdose symptoms

are associated with central nervous system overstimulation, cardiotoxicity (tachycardia,

hypertension), and psychosis.[13] It is prudent to assume that 5-methyl-2-phenylmorpholine

carries a similar risk of stimulant-related adverse effects.

Morpholine Core: The morpholine heterocyclic core itself is classified as a hazardous

chemical. It is corrosive and can cause severe skin and eye burns.[15] It is also harmful if

inhaled, swallowed, or absorbed through the skin.[15] While the substitutions on the ring

modulate this activity, the inherent hazards of the morpholine scaffold should be respected

during handling.

Recommended Handling and Personal Protective
Equipment (PPE)
All work with 5-methyl-2-phenylmorpholine should be conducted by trained personnel in a

controlled laboratory setting.
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Engineering Controls: Use a certified chemical fume hood to prevent inhalation of powders

or vapors.

Personal Protective Equipment:

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A standard lab coat should be worn to prevent skin contact.

Emergency Procedures: An eyewash station and safety shower must be readily accessible.

In case of exposure, immediately flush the affected area with copious amounts of water for at

least 15 minutes and seek medical attention.[16]

Hazard Class GHS Statement (Inferred) Source(s)

Acute Toxicity

H302/312/332: Harmful if

swallowed, in contact with skin,

or if inhaled.

[4][15]

Skin Corrosion
H314: Causes severe skin

burns and eye damage.
[4][15]

Flammability
Based on related amines, may

be a flammable liquid or solid.
[16]

Conclusion
5-methyl-2-phenylmorpholine is a research chemical with significant potential for CNS activity,

acting as a potent monoamine releasing agent. Its unique position-5 methyl substitution and

suggested strong serotonergic action distinguish it from its well-studied isomer, phenmetrazine,

warranting further investigation. This guide has provided a foundational framework of its

chemical identity, plausible synthesis, mechanism of action, and analytical and safety protocols.

As with any novel psychoactive substance, all handling and research should be conducted with

rigorous safety precautions and adherence to established analytical standards until a more

complete toxicological and pharmacological profile is established through formal study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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